Cas no 38239-55-3 ( )

  structure
  structure
Product Name: 
CAS No:38239-55-3
MF:C15H12O2
MW:224.254584312439
MDL:MFCD00016488
CID:923226
PubChem ID:87571311
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (2E)-3-(4-hydroxyphenyl)-1-phenylprop-2-en-1-one
    • (E)-3-(4-hydroxyphenyl)-1-phenyl-2-propen-1-one
    • 1-phenyl-3-(4-hydroxyphenyl)-2-propen-1-one
    • 1-Phenyl-3-(4-hydroxyphenyl)-2-propene-1-one
    • 2-(4-HYDROXYBENZAL)ACETOPHENONE
    • 2-(4-HYDROXYBENZYLIDENE)ACETOPHENONE
    • 3-(4-Hydroxyphenyl)-1-phenyl-2-propen-1-one
    • 3-(4-Hydroxyphenyl)-1-phenylprop-2-en-1-one
    • 4-HYDROXYBENZYLIDENEACETOPHENONE
    • BENZYLIDENE-4-HYDROXYACETOPHENONE
    • HYDROXYCHALCONE, 4-
    • (E)-3-(4-Hydroxyphenyl)-1-phenylprop-2-en-1-one
    • 2-Propen-1-one, 3-(4-hydroxyphenyl)-1-phenyl-
    • NSC-170282
    • Chalcone 2
    • 4-Hydroxystyryl phenyll ketone
    • UNII-JO97Q47VBU
    • HY-107818
    • 20426-12-4
    • H0955
    • CHEMBL7747
    • MLS000777850
    • STL561451
    • AKOS001325512
    • MS-11494
    • (4-Hydroxybenzal)acetophenone
    • CCRIS 2228
    • CS-0030695
    • starbld0019043
    • Chalcone, 3
    • (E)-4-Hydroxychalcone
    • Z46028347
    • NSC 60593
    • CCG-214736
    • 2-PROPEN-1-ONE, 3-(4-HYDROXYPHENYL)-1-PHENYL-, (E)-
    • CHEBI:34423
    • CS-0369633
    • A814543
    • 4-Hydroxychalcone
    • JO97Q47VBU
    • Chalcone, 4-hydroxy-
    • TRANS-4-HYDROXYCHALCONE
    • BIDD:ER0068
    • 4-Hydroxybenzylidene acetophenone
    • DTXSID3022453
    • NSC 170282
    • T5763121
    • (E)-3-(4-hydroxyphenyl)-1-phenyl-prop-2-en-1-one
    • BDBM86004
    • HMS2766F17
    • SCHEMBL1375837
    • SMR000414187
    • NS00116308
    • Q27116057
    • (2E)-3-(4-Hydroxyphenyl)-1-phenyl-2-propen-1-one #
    • 2-Propen-1-one, 3-(4-hydroxyphenyl)-1-phenyl-, (2E)-
    • NSC-60593
    • NSC170282
    • DB-267089
    • 4-hydroxy-chalcone
    • YISI
    • (E)-3-(4-Hydroxy-phenyl)-1-phenyl-propenone
    • LS-14375
    • S4763
    • 4-hydroxy chalcone
    • (4-Hydroxybenzylidene) acetophenone
    • NCGC00246413-01
    • 38239-55-3
    • AE-641/00204063
    • IPJ
    • MFCD00016488
    • 3-(4-hydroxy-phenyl)-1-phenyl-prop-2-en-1-one
    • (4-HYDROXYBENZYLIDENE)ACETOPHENONE
    • D90982
    •  
    • MDL： MFCD00016488
    • Inchi： 1S/C15H12O2/c16-14-9-6-12(7-10-14)8-11-15(17)13-4-2-1-3-5-13/h1-11,16H/b11-8+
    • InChI Key： PWWCDTYUYPOAIU-DHZHZOJOSA-N
    • SMILES： OC1C=CC(=CC=1)/C=C/C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 224.08376
  • Monoisotopic Mass: 224.08373
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Melting Point: 183.0 to 187.0 deg-C
  • PSA: 37.3
  • LogP: 3.28830

  Security Information

  Pricemore >>

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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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A2B Chem LLC
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1PlusChem
1P00CTO5-5g
(E)-3-(4-hydroxyphenyl)-1-phenyl-prop-2-en-1-one
 38239-55-3 97%
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Aaron
AR00CTWH-5g
(E)-3-(4-hydroxyphenyl)-1-phenyl-prop-2-en-1-one
 38239-55-3 97%
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Ambeed
A144954-100g
(E)-3-(4-Hydroxyphenyl)-1-phenylprop-2-en-1-one
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